N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H14F3N3O2/c1-25-17(26)10-9-16(24-25)14-7-2-3-8-15(14)23-18(27)12-5-4-6-13(11-12)19(20,21)22/h2-11H,1H3,(H,23,27)
• InChI Key: SJHATQWQUZIWAO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC=CC=C2NC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C19H14F3N3O2
• Molecular Weight: 373.3 g/mol

Description

N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H14F3N3O2 and its molecular weight is 373.335. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Research on the pharmacokinetics and metabolism of compounds structurally similar or related to the one often involves detailed examination of how these substances are absorbed, distributed, metabolized, and excreted in the body. For instance, studies on specific inhibitors or drugs have shown that these compounds undergo complex metabolic pathways, involving oxidation, reduction, and conjugation reactions, with significant implications for their therapeutic use and safety profiles (Renzulli et al., 2011).

Toxicological Assessments

Toxicological assessments of chemicals, including those used in consumer products or as pharmaceuticals, are critical for understanding their safety and potential health risks. Investigations into the metabolism and disposition of chemicals in humans, as demonstrated by studies on specific antibiotics or receptor antagonists, provide valuable insights into their biotransformation and the role of various metabolic pathways in their elimination (Mamaril-Fishman et al., 2014).

Environmental and Human Health Impact

Research also extends to understanding the impact of environmental chemicals on human health, particularly their role in oxidative stress and inflammation. Investigations into urinary phenol and paraben concentrations, for example, offer insights into the exposure levels among different populations and the potential health effects associated with these exposures (Watkins et al., 2015).